Cas no 87152-97-4 (trans-3,4-Dihydro-6-4-1-4-(phenylmethoxy)cyclohexyl-1H-tetrazol-5-ylbutoxy-2(1H)-quinolinone)

• Product Name: trans-3,4-Dihydro-6-4-1-4-(phenylmethoxy)cyclohexyl-1H-tetrazol-5-ylbutoxy-2(1H)-quinolinone
• CAS No: 87152-97-4
• MF: C₂₇H₃₃N₅O₃
• MW: 475.582626104355
• CID: 992287
• PubChem ID: 13280858
• Update Time: 2025-04-20

trans-3,4-Dihydro-6-4-1-4-(phenylmethoxy)cyclohexyl-1H-tetrazol-5-ylbutoxy-2(1H)-quinolinone Chemical and Physical Properties

Names and Identifiers

• trans-3,4-Dihydro-6-[4-[1-[4-(phenylmethoxy)cyclohexyl]-1H-tetrazol-5-yl]butoxy]-2(1H)-quinolinone
• 6-[4-[1-(4-phenylmethoxycyclohexyl)tetrazol-5-yl]butoxy]-3,4-dihydro-1H-quinolin-2-one
• 6-{4-[1-(trans-4-benzyloxycyclohexyl)-1H-5-tetrazolyl]butoxy}-2-oxo-1,2,3,4-tetrahydroquinoline
• DTXSID70534423
• 87152-97-4
• 6-(4-{1-[4-(Benzyloxy)cyclohexyl]-1H-tetrazol-5-yl}butoxy)-3,4-dihydroquinolin-2(1H)-one
• AKOS030242968
• FT-0667000
• DB-321765
• trans-3,4-Dihydro-6-4-1-4-(phenylmethoxy)cyclohexyl-1H-tetrazol-5-ylbutoxy-2(1H)-quinolinone

• Inchi： 1S/C27H33N5O3/c33-27-16-9-21-18-24(14-15-25(21)28-27)34-17-5-4-8-26-29-30-31-32(26)22-10-12-23(13-11-22)35-19-20-6-2-1-3-7-20/h1-3,6-7,14-15,18,22-23H,4-5,8-13,16-17,19H2,(H,28,33)
• InChI Key： XRUPHZGOQSSEMF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1CCC(CC1)N1C(CCCCOC2C=CC3=C(C=2)CCC(N3)=O)=NN=N1

Computed Properties

• Exact Mass: 475.25800
• Monoisotopic Mass: 475.25833993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• PSA: 91.16000
• LogP: 4.79800